Cas no 122107-04-4 (3,4-Dihexylthiophene)

• Product Name: 3,4-Dihexylthiophene
• CAS No: 122107-04-4
• MF: C₁₆H₂₈S
• MW: 252.458523750305
• MDL: MFCD21363048
• CID: 1213483
• PubChem ID: 253659628
• Update Time: 2025-04-20

3,4-Dihexylthiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3,4-dihexyl-
• 3,4-DIHEXYLTHIOPHENE
• 3,4-Bis-n-hexyl thiophene
• D4202
• DB-261916
• AKOS037645167
• 3,4-Dihexylthiophene, 97%
• DTXSID50571972
• SCHEMBL3096865
• MFCD21363048
• AS-57946
• 122107-04-4
• T70155
• 3,4-Dihexylthiophene

• MDL： MFCD21363048
• Inchi： 1S/C16H28S/c1-3-5-7-9-11-15-13-17-14-16(15)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： YIRIIAIZQBBXHL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1)CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 252.19117207g/mol
• Monoisotopic Mass: 252.19117207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 7.5

Experimental Properties

• Density: 0.925 g/mL at 25 °C
• Boiling Point: 103°C/0.3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.494

3,4-Dihexylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds